Cas no 173731-96-9 (4-Guanidino-2-methoxybenzoic acid)

• Product Name: 4-Guanidino-2-methoxybenzoic acid
• CAS No: 173731-96-9
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• MDL: MFCD17011767
• CID: 111619
• PubChem ID: 17834335
• Update Time: 2025-06-26

4-Guanidino-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Guanidino-2-methoxybenzoic acid
• Benzoic acid,4-[(aminoiminomethyl)amino]-2-methoxy-
• 4-(diaminomethylideneamino)-2-methoxybenzoic acid
• 4-[(Aminoiminomethyl)amino]-2-methoxybenzoic acid
• 4-carbaMiMidaMido-2-Methoxybenzoic acid
• Benzoic acid, 4-[(aminoiminomethyl)amino]-2-methoxy- (9CI)
• 4-Guanidino-2-methoxy-benzoic acid
• 4-[(Aminoiminomethyl)amino]-2-methoxybenzoicacid
• BCP24858
• SY036615
• ST2405814
• AX8167626
• DS-15197
• CS-0196861
• 4-[(DIAMINOMETHYLIDENE)AMINO]-2-METHOXYBENZOIC ACID
• MFCD17011767
• 173731-96-9
• AKOS015889241
• AMY20704
• DTXSID00591180
• SCHEMBL2390452
• AKOS015851725
• 4-GUANIDINO-2-METHOXYBENZOICACID
• I11779
• FT-0717381
• DB-031137

• MDL： MFCD17011767
• Inchi： 1S/C9H11N3O3/c1-15-7-4-5(12-9(10)11)2-3-6(7)8(13)14/h2-4H,1H3,(H,13,14)(H4,10,11,12)
• InChI Key： GYYCWERYJWNAKZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(=O)O)/N=C(\N)/N

Computed Properties

• Exact Mass: 209.08000
• Monoisotopic Mass: 209.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 111

Experimental Properties

• Density: 1.41
• Boiling Point: 380.2°C at 760 mmHg
• Flash Point: 183.7°C
• Refractive Index: 1.612
• PSA: 108.43000
• LogP: 1.57180

4-Guanidino-2-methoxybenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 4-Guanidino-2-methoxybenzoic acid

4-Guanidino-2-methoxybenzoic Acid (CAS No. 173731-96-9): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

4-Guanidino-2-methoxybenzoic acid (CAS No. 173731-96-9) is a unique organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its distinctive structural features, which include a guanidino group and a methoxy substituent on a benzoic acid scaffold. The combination of these functional groups imparts 4-Guanidino-2-methoxybenzoic acid with a range of interesting chemical and biological properties, making it a valuable candidate for various research and development efforts.

The molecular formula of 4-Guanidino-2-methoxybenzoic acid is C₉H₁₀N₄O₃, and its molecular weight is approximately 218.19 g/mol. The compound's structure consists of a benzene ring with a carboxylic acid group at the 2-position, a methoxy group at the 3-position, and a guanidino group at the 4-position. This arrangement of functional groups provides 4-Guanidino-2-methoxybenzoic acid with both acidic and basic properties, making it an interesting molecule for pH-dependent applications.

In terms of physical properties, 4-Guanidino-2-methoxybenzoic acid is a white crystalline solid that is soluble in water and polar organic solvents such as methanol and dimethyl sulfoxide (DMSO). Its solubility profile makes it suitable for use in various chemical reactions and biological assays. The compound also exhibits good thermal stability, which is beneficial for storage and handling in laboratory settings.

The biological activity of 4-Guanidino-2-methoxybenzoic acid has been the subject of several recent studies. One notable area of research focuses on its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, studies have shown that 4-Guanidino-2-methoxybenzoic acid can selectively inhibit certain isoforms of carbonic anhydrase (CA), which are implicated in various diseases such as glaucoma, edema, and epilepsy. The selective inhibition of CA isoforms by 4-Guanidino-2-methoxybenzoic acid suggests its potential as a lead compound for the development of novel therapeutic agents.

Beyond its enzymatic inhibition properties, 4-Guanidino-2-methoxybenzoic acid has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that the compound can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in activated immune cells. These findings indicate that 4-Guanidino-2-methoxybenzoic acid may have therapeutic potential in the treatment of inflammatory diseases.

In addition to its direct biological effects, 4-Guanidino-2-methoxybenzoic acid has been explored as a building block for the synthesis of more complex molecules with enhanced pharmacological properties. For example, researchers have used this compound as a starting material to synthesize derivatives with improved solubility, stability, and bioavailability. These derivatives have shown promise in preclinical studies for treating conditions such as cancer and neurodegenerative disorders.

The synthetic accessibility of 4-Guanidino-2-methoxybenzoic acid has also contributed to its popularity in medicinal chemistry research. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. One common approach involves the reaction of 2-methoxybenzoyl chloride with guanidine hydrochloride under mild conditions. This method yields high purity products with good yields, making it suitable for large-scale production.

In conclusion, 4-Guanidino-2-methoxybenzoic acid (CAS No. 173731-96-9) is a versatile compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications for this compound, it is likely that 4-Guanidino-2-methoxybenzoic acid will play an increasingly important role in the discovery and development of novel therapeutic agents.